Cas no 2228568-32-7 (3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2228568-32-7
• MF: C₉H₁₃F₅O
• MW: 232.190940618515
• CID: 6524648
• PubChem ID: 165780018
• Update Time: 2025-06-09

3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-ol
• 2228568-32-7
• EN300-1950838

• Inchi： 1S/C9H13F5O/c10-8(11)3-1-6(2-4-8)5-7(15)9(12,13)14/h6-7,15H,1-5H2
• InChI Key： KFNGOWKATINQRS-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC(C(F)(F)F)O)CC1)F

Computed Properties

• Exact Mass: 232.08865584g/mol
• Monoisotopic Mass: 232.08865584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-ol

Recent Advances in the Study of 3-(4,4-Difluorocyclohexyl)-1,1,1-Trifluoropropan-2-ol (CAS: 2228568-32-7)

3-(4,4-Difluorocyclohexyl)-1,1,1-trifluoropropan-2-ol (CAS: 2228568-32-7) is a fluorinated organic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. Its unique structural features, including the presence of multiple fluorine atoms and a cyclohexyl moiety, make it a promising candidate for various pharmaceutical applications. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of novel therapeutics targeting metabolic disorders and central nervous system (CNS) diseases.

One of the key areas of research involving this compound is its role as a precursor or intermediate in the synthesis of biologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the synthesis of fluorinated analogs of known drugs, which often exhibit enhanced metabolic stability and bioavailability. The researchers demonstrated that the introduction of the difluorocyclohexyl group significantly improved the pharmacokinetic properties of the resulting compounds, making them more suitable for oral administration.

In addition to its synthetic applications, 3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-ol has been investigated for its direct biological effects. A recent preclinical study (2024) reported that this compound exhibits moderate inhibitory activity against certain enzymes involved in lipid metabolism, suggesting its potential as a lead compound for the treatment of metabolic syndromes such as obesity and type 2 diabetes. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its target enzymes.

Another notable development is the exploration of this compound's potential in CNS drug discovery. Due to its ability to cross the blood-brain barrier (BBB), researchers have begun investigating its derivatives as potential therapeutics for neurodegenerative diseases like Alzheimer's and Parkinson's. A 2024 study in ACS Chemical Neuroscience reported that fluorinated derivatives of 3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-ol showed promising neuroprotective effects in cellular models of oxidative stress and neuroinflammation.

The safety profile of 3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-ol has also been a subject of recent research. Toxicological studies conducted in 2023 indicated that the compound has a favorable safety profile at therapeutic doses, with no significant off-target effects observed in animal models. However, further studies are needed to fully assess its long-term toxicity and potential drug-drug interactions.

In conclusion, 3-(4,4-difluorocyclohexyl)-1,1,1-trifluoropropan-2-ol (CAS: 2228568-32-7) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural properties and demonstrated biological activities make it a valuable tool for drug discovery and development. Future research directions may include the optimization of its derivatives for specific therapeutic applications and the exploration of its mechanisms of action at the molecular level.